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Compound of Interest

Compound Name:
Methyl 1-methylpiperidine-4-

carboxylate

Cat. No.: B155995 Get Quote

An In-depth Technical Guide on the Core Properties of Methyl 1-methylpiperidine-4-
carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the fundamental properties of key chemical intermediates is paramount. Methyl 1-
methylpiperidine-4-carboxylate, a notable piperidine derivative, serves as a crucial building

block in the synthesis of a variety of complex molecules, particularly within the pharmaceutical

landscape. This technical guide provides a comprehensive overview of its core properties,

synthesis, and safety information, presented in a clear and accessible format.

Chemical Identity and Physical Properties
Methyl 1-methylpiperidine-4-carboxylate is the methyl ester of 1-methylpiperidine-4-

carboxylic acid. The piperidine ring, a saturated six-membered heterocycle containing a

nitrogen atom, is a prevalent scaffold in many biologically active compounds. The presence of

the N-methyl group and the methyl ester at the 4-position dictates its reactivity and physical

characteristics.

Table 1: Physicochemical Properties of Methyl 1-methylpiperidine-4-carboxylate and

Related Compounds
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Property Value Compound Source

Molecular Formula C8H15NO2

Methyl 1-

methylpiperidine-4-

carboxylate

Inferred from structure

Molecular Weight 157.21 g/mol

Methyl 1-

methylpiperidine-4-

carboxylate

Inferred from structure

Appearance Clear liquid

Methyl 1-

methylpiperidine-4-

carboxylate

[1]

Molecular Formula C7H13NO2
1-Methylpiperidine-4-

carboxylic acid
[2][3]

Molecular Weight 143.18 g/mol
1-Methylpiperidine-4-

carboxylic acid
[2][3]

Melting Point 135 - 139 °C
1-Methylpiperidine-4-

carboxylic acid
[4]

Density Approx. 1.1 g/cm³
1-Methylpiperidine-4-

carboxylic acid
[4]

Solubility in Water Moderate
1-Methylpiperidine-4-

carboxylic acid
[4]

pKa Around 4 - 5
1-Methylpiperidine-4-

carboxylic acid
[4]

Molecular Formula C7H14ClNO2

1-Methylpiperidine-4-

carboxylic acid

hydrochloride

[5][6]

Molecular Weight 179.64 g/mol

1-Methylpiperidine-4-

carboxylic acid

hydrochloride

[5][6]
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Melting Point 190-192 °C

Methyl piperidine-4-

carboxylate

hydrochloride

[7]

Synthesis and Experimental Protocols
The synthesis of methyl 1-methylpiperidine-4-carboxylate can be achieved through the

esterification of 1-methylisonipecotic acid (1-methylpiperidine-4-carboxylic acid). A common

method involves the use of thionyl chloride in methanol.

Experimental Protocol: Synthesis of Methyl 1-
methylpiperidine-4-carboxylate[1]
Materials:

1-methylisonipecotic acid hydrochloride (178.64 g, 1 mol)

Methanol (350 mL)

Thionyl chloride (112.8 mL)

Sodium carbonate

Methylene chloride

Ice-salt bath

Procedure:

A solution of 1-methylisonipecotic acid hydrochloride in methanol is prepared in a suitable

reaction vessel equipped with a stirrer.

The solution is cooled to -10 °C using an ice-salt bath.

Thionyl chloride is added dropwise to the stirred and cooled solution over a period of 1 hour.
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After the addition is complete, the ice-salt bath is removed, and the reaction mixture is

allowed to warm to 40 °C.

The reaction is held at 40 °C for 2 hours.

The solution is then brought to a pH of approximately 8 by the addition of sodium carbonate.

The product is extracted with methylene chloride.

The organic layer is dried and the solvent is evaporated to yield methyl 1-methylpiperidine-
4-carboxylate as a clear liquid.

Yield: 136.88 g (87%)

Below is a graphical representation of the synthesis workflow.
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Synthesis Workflow of Methyl 1-methylpiperidine-4-carboxylate

Starting Materials

Reaction

Workup and Purification

Final Product

1-methylisonipecotic acid HCl

Mix and cool to -10°C

Methanol Thionyl chloride

Add thionyl chloride dropwise

Warm to 40°C for 2h

Neutralize with Na2CO3 (pH ~8)

Extract with Methylene Chloride

Dry and Evaporate

Methyl 1-methylpiperidine-4-carboxylate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 1-methylpiperidine-4-carboxylate.
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Spectroscopic Data
Spectroscopic data is essential for the structural confirmation of the synthesized compound.

Table 2: Spectroscopic Data for Methyl 1-methylpiperidine-4-carboxylate Hydrochloride

Type Data Source

IR (KBr, cm⁻¹)

3615 (NH), 3412 (OH), 1720

(C=O of COOH), 1610 (C=O),

1516 (C-N)

[7]

¹H-NMR (500 MHz, CDCl₃,

δ/ppm)

9.2 (s, 1H, HCl), 9.0 (s, 1H,

NH), 3.62 (s, 3H, -COOCH₃),

3.2-3.18 (m, 2H, >N-CH₂-),

2.92-2.86 (m, 2H, >N-CH₂-),

2.7 (m, 1H), 1.98 (m, 2H), 1.8-

1.72 (m, 2H)

[7]

MS (m/z)
206.22 (M+1, 98%), 228.21

(M+Na, 100%)
[7]

Note: The provided spectroscopic data is for the hydrochloride salt of the target compound. The

IR spectrum confirmed the presence of the methyl ester.[1]

Chemical Reactivity and Applications
Methyl 1-methylpiperidine-4-carboxylate is a versatile intermediate in organic synthesis. The

ester group can undergo hydrolysis to the corresponding carboxylic acid or transesterification

with other alcohols. The tertiary amine of the piperidine ring can act as a nucleophile.

This compound and its derivatives are valuable in medicinal chemistry. Piperidine scaffolds are

present in numerous pharmaceuticals, and this particular intermediate can be used in the

synthesis of novel drug candidates. For instance, related piperidine derivatives have been

investigated for their potential as antitubercular agents and kinase inhibitors.[8][9]

Safety and Handling
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The safe handling of all chemical compounds is critical in a research environment. The

available safety data largely pertains to the parent carboxylic acid and its hydrochloride salt.

Table 3: GHS Hazard Information for 1-Methylpiperidine-4-carboxylic Acid

Hazard Statement Code Description Source

Causes skin irritation H315 [2][3]

Causes serious eye

irritation
H319 [2][3]

May cause respiratory

irritation
H335 [2]

Precautionary Statements:

Prevention: Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray. Use only outdoors or in a well-

ventilated area.[2][10]

Response: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If

inhaled, remove person to fresh air and keep comfortable for breathing. Get medical help if

you feel unwell.[2][10]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]

[10]

Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[10]

The logical relationship for handling a chemical substance based on its hazard profile is

depicted below.
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Chemical Handling Logic

Hazard Assessment

Personal Protective Equipment (PPE) Handling Procedures

Emergency Response

Skin Irritant (H315)
Eye Irritant (H319)

Respiratory Irritant (H335)

Gloves
Goggles/Face Shield

Lab Coat

Use in well-ventilated area
Avoid direct contact

Avoid inhalation

Skin: Wash with water
Eyes: Rinse with water

Inhalation: Move to fresh air
Seek medical attention

In case of exposure

Click to download full resolution via product page

Caption: Logical workflow for handling hazardous chemicals.

Conclusion
Methyl 1-methylpiperidine-4-carboxylate is a valuable chemical intermediate with well-

defined properties and synthesis routes. Its utility in the construction of more complex,

biologically active molecules makes it a compound of significant interest to the scientific

community, particularly in the field of drug discovery and development. A thorough

understanding of its synthesis, characteristics, and safe handling procedures is essential for its

effective and responsible use in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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